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Compound of Interest

Compound Name: RU 41656

CAS No.: 134377-22-3

Cat. No.: B1680177

Get Quote

Disclaimer: The following technical guide on RU 41656 is compiled from extremely limited

publicly available information. The primary source of pharmacological data is a single clinical

study. As such, this document represents a summary of sparse data rather than a

comprehensive profile.

Chemical Identity and Properties
RU 41656 is a research chemical with the following identifiers:

CAS Number: 134377-22-3

Molecular Formula: C16H20N2OS

There is conflicting information regarding the chemical class of RU 41656. The MeSH terms

associated with a clinical trial classify it as an ergoline. However, its molecular formula is not

consistent with the complex tetracyclic structure of ergoline alkaloids. Chemical supplier

databases suggest it belongs to the imidazo[1,2-a]pyrimidine class of compounds, which is

more consistent with the molecular formula. Further definitive structural data is required for

unambiguous classification.
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Table 1: Physicochemical Properties of RU 41656

Property Value Source

Molecular Weight 288.41 g/mol Calculated

PSA 53.56 Å² LookChem

LogP 2.765 LookChem

Boiling Point 483.8°C at 760 mmHg LookChem

Density 1.219 g/cm³ LookChem

Flash Point 246.4°C LookChem

Note: These properties are from a chemical supplier and have not been independently verified

in peer-reviewed literature.

Pharmacological Profile
The known pharmacological activity of RU 41656 is limited to its investigation as a potential

agent to counteract the cognitive and memory-impairing effects of benzodiazepines.

Mechanism of Action
The precise mechanism of action of RU 41656 is currently unknown. The MeSH terms of the

single clinical study suggest a potential interaction with dopamine D2 receptors, however, this

has not been substantiated with binding affinity or functional assay data.[1]

Preclinical Pharmacology
No preclinical in vitro or in vivo data for RU 41656 is publicly available.

Clinical Pharmacology
A single clinical study has been published investigating the effects of RU 41656 on triazolam-

induced memory and cognitive deficits in healthy human volunteers.

Table 2: Summary of Clinical Trial with RU 41656
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Parameter Description

Study Design
3-period, placebo-controlled, double-blind,

cross-over study.[1]

Subjects 12 healthy young male volunteers.[1]

Treatment Arms
1. Placebo2. Triazolam (0.25 mg, oral)3. RU

41656 (10 mg, oral) + Triazolam (0.25 mg, oral)

Primary Objective

To investigate the potential antagonism of RU

41656 on memory and attention disturbances

induced by triazolam.[1]

Key Assessments

Buschke selective reminding test, Critical Flicker

Fusion (CFF), simple reaction time, tapping,

arithmetical calculation, visual analogue scale,

side effects questionnaire.[1]

Key Findings

RU 41656 failed to counteract the memory

deficits induced by triazolam under the

experimental conditions.[1] Triazolam induced

anterograde amnesia with few sedative effects

at the administered dose.[1]

Conclusion

RU 41656 did not show efficacy in reversing

benzodiazepine-induced memory impairment in

this study.[1]

Experimental Protocols
The following outlines the methodologies for the key experiments cited in the clinical trial of RU
41656.

Clinical Trial Protocol for Assessing RU 41656 Efficacy
Objective: To determine if a single oral dose of RU 41656 could antagonize the memory and

attention deficits induced by a single oral dose of triazolam.
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Study Design: A 3-period, placebo-controlled, double-blind, cross-over study. Each of the 12

subjects participated in all three treatment arms with a washout period between each.

Procedure:

Baseline Measurements: Before drug administration, baseline cognitive and psychomotor

functions were assessed using a battery of tests.

Drug Administration: Subjects received one of the three treatments (Placebo, Triazolam, or

RU 41656 + Triazolam) orally.

Post-Dose Assessments: The battery of tests was repeated at 2, 4, and 7 hours after the

intake of RU 41656 (or placebo).

Assessment Battery:

Buschke Selective Reminding Test: This test assesses verbal learning and memory. A list of

words is presented to the subject. In subsequent trials, only the words the subject failed to

recall in the previous trial are reminded. The subject is asked to recall the entire list each

time. This method allows for the differentiation between short-term and long-term memory

retrieval.

Critical Flicker Fusion (CFF) Test: This test measures the threshold at which a flickering light

is perceived as a continuous, steady light. It is an indicator of the temporal processing speed

of the central nervous system and can be affected by sedatives.

Simple Reaction Time: Measures the time taken for a subject to respond to a single stimulus.

Tapping Test: Assesses fine motor speed by measuring the number of times a subject can

tap a sensor in a given period.

Arithmetical Calculation Test: Evaluates cognitive functions, specifically concentration and

working memory, through mathematical tasks.

Visual Analogue Scale (VAS): A subjective measure where subjects rate their feelings or

symptoms (e.g., sedation, anxiety) on a continuous line.
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Side Effects Questionnaire: A structured form for subjects to report any adverse effects

experienced during the trial.

Visualizations
Experimental Workflow of the RU 41656 Clinical Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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